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Compound of Interest

Compound Name: nigrasin I

Cat. No.: B15115651 Get Quote

Nigrosin: A Technical Guide for Laboratory
Applications
For Researchers, Scientists, and Drug Development Professionals

Nigrosin, a mixture of synthetic black dyes, is a versatile and widely utilized tool in various

scientific disciplines. This technical guide provides an in-depth overview of the physical and

chemical characteristics of nigrosin, with a focus on its application in laboratory settings.

Core Characteristics and Properties
Nigrosin is broadly classified into two main types based on its solubility: water-soluble (Nigrosin

WS) and alcohol-soluble. The water-soluble form, also known as Acid Black 2, is most

commonly employed in biological and cytological studies.

Table 1: General Properties of Nigrosin
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Property
Water-Soluble Nigrosin
(Acid Black 2)

Alcohol-Soluble Nigrosin
(Solvent Black 5)

Synonyms
Acid Black 2, Nigrosin WS, C.I.

50420[1][2]

Solvent Black 5, C.I. 50415[3]

[4]

CAS Number 8005-03-6[1][2][5][6][7] 11099-03-9[8]

Appearance Black powder or crystals[6][9] Black powder

Primary Use

Biological stain (negative

staining, viability assays)[1][3]

[5][6]

Colorant for lacquers,

varnishes, and inks[3]

Table 2: Physicochemical Properties of Water-Soluble Nigrosin (Acid Black 2)

Property Value Source(s)

Molecular Formula C₂₂H₁₄N₆Na₂O₉S₂ [1][5]

Molecular Weight 616.49 g/mol [1][5]

Melting Point Not available [7]

Absorption Maximum (λmax)

560 - 590 nm (in water), 570 -

580 nm (in 50% ethanol)[10],

~575 nm (in 50% ethanol)[11],

567 nm[12]

[13][10][11][12]

Solubility in Water
1 mg/mL (turbid)[11], 5-10%[2],

"Completely soluble"[9]
[2][9][11]

Solubility in Alcohol Partially soluble[9] [9]

Note: Nigrosin is a complex mixture of phenazine-based compounds, and as such, some of its

properties, like purity, are not precisely defined[2][3].

Experimental Protocols

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.dawnscientific.com/product/nigrosin-w-s/
https://www.sigmaaldrich.com/JP/ja/product/aldrich/198285
https://en.wikipedia.org/wiki/Nigrosin
https://www.lobachemie.com/Biological-Stains-and-Dyes-04906/NIGROSINE-ALCOHOL-SOLUBLE-CASNO-11099-03-9.aspx
https://www.dawnscientific.com/product/nigrosin-w-s/
https://www.sigmaaldrich.com/JP/ja/product/aldrich/198285
https://www.scbt.com/p/nigrosin-8005-03-6
https://www.chemimpex.com/products/42525
https://www.accustandard.com/prod0054672.html
https://www.thermofisher.cn/order/catalog/product/J61186.A1
https://www.chemimpex.com/products/42525
https://chemiis.com/product/nigrosin-ws-black/
https://www.dawnscientific.com/product/nigrosin-w-s/
https://en.wikipedia.org/wiki/Nigrosin
https://www.scbt.com/p/nigrosin-8005-03-6
https://www.chemimpex.com/products/42525
https://en.wikipedia.org/wiki/Nigrosin
https://www.dawnscientific.com/product/nigrosin-w-s/
https://www.scbt.com/p/nigrosin-8005-03-6
https://www.dawnscientific.com/product/nigrosin-w-s/
https://www.scbt.com/p/nigrosin-8005-03-6
https://www.accustandard.com/prod0054672.html
https://www.cdhfinechemical.com/images/product/specs/43_1437015812_NIGROSINFORMICROSCOPY(WATERSOLUBLE)_CASNO-8005-03-6_309005.pdf
https://www.sigmaaldrich.com/PL/pl/product/sial/n4754
https://www.aatbio.com/absorbance-uv-visible-spectrum-graph-viewer/nigrosin
https://www.thermofisher.com/order/catalog/product/A18147.22
https://www.cdhfinechemical.com/images/product/specs/43_1437015812_NIGROSINFORMICROSCOPY(WATERSOLUBLE)_CASNO-8005-03-6_309005.pdf
https://www.sigmaaldrich.com/PL/pl/product/sial/n4754
https://www.aatbio.com/absorbance-uv-visible-spectrum-graph-viewer/nigrosin
https://www.sigmaaldrich.com/PL/pl/product/sial/n4754
https://www.sigmaaldrich.com/JP/ja/product/aldrich/198285
https://chemiis.com/product/nigrosin-ws-black/
https://www.sigmaaldrich.com/JP/ja/product/aldrich/198285
https://chemiis.com/product/nigrosin-ws-black/
https://www.sigmaaldrich.com/PL/pl/product/sial/n4754
https://chemiis.com/product/nigrosin-ws-black/
https://chemiis.com/product/nigrosin-ws-black/
https://www.sigmaaldrich.com/JP/ja/product/aldrich/198285
https://en.wikipedia.org/wiki/Nigrosin
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15115651?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Nigrosin's utility in the laboratory is primarily centered around its application as a negative stain

and in cell viability assays.

Negative Staining of Bacteria
Negative staining is a technique where the background is stained, leaving the specimen

untouched and visible against a dark field[14]. This method is particularly useful for visualizing

bacterial capsules, which do not readily take up conventional stains[14][15].

Protocol:

Place a small drop of nigrosin solution (e.g., 10% w/v) onto a clean microscope slide[14][16].

Aseptically transfer a small amount of bacterial culture to the drop of nigrosin and mix gently

with an inoculating loop[16].

Use the edge of a second microscope slide to spread the mixture across the first slide,

creating a thin smear[16].

Allow the smear to air dry completely. Heat fixation is not required and should be avoided as

it can distort the cells[3].

Observe the slide under a microscope, starting with a lower power objective and moving to

oil immersion for detailed observation[15][16].

Expected Result: Bacterial cells will appear as clear, unstained bodies against a dark grey to

black background[14].
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Slide Preparation Smear Creation Observation

Place drop of
Nigrosin on slide

Add bacterial
culture to drop Mix gently Spread mixture with

a second slide Create a thin smear Air dry
(No heat fixation)

Microscopic
examination
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Stain Preparation

Slide Preparation & Observation

Expected Results

1 drop Semen

2 drops Eosin Y

Wait 30s

3 drops Nigrosin

Place drop on slide
and create smear

Air dry

Microscopic Examination

Live Sperm
(White/Colorless)

Membrane Intact

Dead Sperm
(Red/Pink)

Membrane Compromised
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Negative Staining Principle Viability Staining Principle (with Eosin)

Nigrosin is an
acidic (negative) stain

Electrostatic Repulsion

Bacterial surface is
negatively charged

Stain does not penetrate cell

Background is stained dark Cell remains unstained (clear)

Live Cell

Intact Cell Membrane

Eosin Excluded

Cell remains unstained

Nigrosin provides
dark background

Dead Cell

Compromised Cell Membrane

Eosin Enters Cell

Cell stains pink/red

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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